Cas no 147527-33-1 ([13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI))
![[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI) structure](https://www.kuujia.com/scimg/cas/147527-33-1x500.png)
147527-33-1 structure
Product name:[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)
[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- [13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)
- TAN 1142
- 1H-Cyclotridec[d]oxireno[f]isoindole,[13]cytochalasa-13,17,21-triene-1,23-dione deriv.
- 147527-33-1
-
- Inchi: InChI=1S/C32H38N2O5/c1-17-8-7-10-22-29-31(4,39-29)23(15-20-16-33-24-11-6-5-9-21(20)24)27-19(3)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-14,16-17,19,22-23,25,27-29,33,35,37H,8,15H2,1-4H3,(H,34,38)/b10-7+,13-12-,18-14+/t17-,19+,22+,23+,25+,27+,28+,29+,31-,32-/m1/s1
- InChI Key: IBIPTBJRYGRLIR-XGFSANBNSA-N
- SMILES: C[C@H]1C=C(C)[C@H](O)[C@@H](O)C=CC(=O)[C@@]23C(N[C@@H](C)[C@H]2[C@H](CC2C4=CC=CC=C4NC=2)[C@]2(C)[C@@H](O2)[C@@H]3C=CC1)=O |c:2,9,t:40,&1:1,5,7,13,16,18,19,30,32,34|
Computed Properties
- Exact Mass: 530.27800
- Monoisotopic Mass: 530.27807232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 2
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
- XLogP3: 3.2
Experimental Properties
- PSA: 114.95000
- LogP: 3.95300
[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI) Related Literature
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
147527-33-1 ([13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)) Related Products
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